6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-N-(o-tolyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide

• IUPAC Name: 6,7-dimethoxy-N-(2-methylphenyl)-1-[(4-nitrophenoxy)methyl]-3,4-dihydro-1H-isoquinoline-2-carbothioamide
• InChI: InChI=1S/C26H27N3O5S/c1-17-6-4-5-7-22(17)27-26(35)28-13-12-18-14-24(32-2)25(33-3)15-21(18)23(28)16-34-20-10-8-19(9-11-20)29(30)31/h4-11,14-15,23H,12-13,16H2,1-3H3,(H,27,35)
• InChI Key: ICSNMNPWSLBDQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=S)N2CCC3=CC(=C(C=C3C2COC4=CC=C(C=C4)[N+](=O)[O-])OC)OC
• Molecular Formula: C26H27N3O5S
• Molecular Weight: 493.6 g/mol
• CAS No.: 536699-91-9

Description

6,7-dimethoxy-1-((4-nitrophenoxy)methyl)-N-(o-tolyl)-3,4-dihydroisoquinoline-2(1H)-carbothioamide is a useful research compound. Its molecular formula is C26H27N3O5S and its molecular weight is 493.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis of Pyrrolo[4,3,2-de]quinolines: A study detailed the synthesis of pyrrolo[4,3,2-de]quinolines from 6,7-dimethoxy-4-methylquinoline, exploring the potential of these compounds in synthesizing natural products and pharmaceuticals (Roberts et al., 1997).
• Topoisomerase I Inhibitors: Research into carbohydrate-substituted indenoisoquinolines, with structural relevance to the query compound, showed potent topoisomerase I inhibitory activity. This highlights the potential of such compounds in anticancer drug development (Beck et al., 2014).

Chemical Synthesis Techniques

• Nitrosation of Phenolic Substrates: A study on the nitrosation of phenolic substrates under mildly basic conditions explored the selective preparation of p-quinone monooximes, showing the chemical versatility of phenolic and nitro compounds (Ishikawa et al., 1996).
• Antihypoxic Activity: Research into 4-hydroxy-6,7-dimethoxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acid N-R-amide hydrochlorides demonstrated significant antihypoxic effects, underscoring the therapeutic potential of isoquinoline derivatives (Ukrainets et al., 2014).

Pharmacological Potential

• Local Anesthetic Activity: An evaluation of the local anesthetic activity of synthesized 1-aryltetrahydroisoquinoline alkaloid derivatives revealed promising results, indicating potential applications in medical anesthesia (Azamatov et al., 2023).